Cas no 1096850-79-1 (3-2-amino-2-(1,3-benzothiazol-2-yl)ethylbenzonitrile)

• Product Name: 3-2-amino-2-(1,3-benzothiazol-2-yl)ethylbenzonitrile
• CAS No: 1096850-79-1
• MF: C₁₆H₁₃N₃S
• MW: 279.359521627426
• MDL: MFCD12665641
• CID: 5668545
• PubChem ID: 43314612
• Update Time: 2025-08-05

3-2-amino-2-(1,3-benzothiazol-2-yl)ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 1096850-79-1
• 3-[2-amino-2-(1,3-benzothiazol-2-yl)ethyl]benzonitrile
• EN300-27103992
• 3-2-amino-2-(1,3-benzothiazol-2-yl)ethylbenzonitrile

• MDL： MFCD12665641
• Inchi： 1S/C16H13N3S/c17-10-12-5-3-4-11(8-12)9-13(18)16-19-14-6-1-2-7-15(14)20-16/h1-8,13H,9,18H2
• InChI Key： GKVXJVHOAUALOA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(CC1C=CC=C(C#N)C=1)N

Computed Properties

• Exact Mass: 279.08301860g/mol
• Monoisotopic Mass: 279.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.9Ų

Additional information on 3-2-amino-2-(1,3-benzothiazol-2-yl)ethylbenzonitrile

3-2-amino-2-(1,3-benzothiazol-2-yl)ethylbenzonitrile: A Comprehensive Overview

The compound with CAS No. 1096850-79-1, known as 3-2-amino-2-(1,3-benzothiazol-2-yl)ethylbenzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of drug discovery, materials science, and analytical chemistry. This compound is characterized by its unique structure, which combines a benzonitrile group with a benzothiazole moiety and an aminoethyl side chain. The combination of these functional groups imparts the molecule with distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent advancements in computational chemistry and synthetic methodologies have enabled researchers to explore the potential of this compound in greater depth. For instance, studies have highlighted its role as a building block in the synthesis of advanced materials, such as polymer composites and nanomaterials. The benzothiazole group, in particular, has been shown to enhance the thermal stability and mechanical properties of these materials, making them suitable for high-performance applications in industries such as aerospace and electronics.

In the realm of drug discovery, this compound has been investigated for its potential as a lead molecule in the development of novel therapeutics. The presence of the aminoethyl group allows for easy functionalization, enabling researchers to modify the molecule to target specific biological pathways. Recent studies have demonstrated its ability to inhibit certain enzymes involved in neurodegenerative diseases, suggesting its potential as a candidate for future drug development.

The synthesis of 3-2-amino-2-(1,3-benzothiazol-2-yl)ethylbenzonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for large-scale applications. The use of environmentally friendly catalysts has also been explored, aligning with the growing emphasis on sustainable chemistry practices.

One of the most intriguing aspects of this compound is its versatility across multiple disciplines. In addition to its applications in materials science and drug discovery, it has also been utilized as a reagent in various analytical techniques. For example, its ability to act as a highly sensitive probe in fluorescence-based assays has made it invaluable in biochemical research. This versatility underscores the importance of understanding its chemical properties and exploring its potential uses further.

From an environmental perspective, researchers have conducted extensive studies on the degradation pathways of this compound under various conditions. These studies have revealed that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This finding is particularly significant given the increasing focus on green chemistry and sustainable practices in industrial settings.

Looking ahead, the future of 3-2-amino-2-(1,3-benzothiazol-2-yl)ethylbenzonitrile appears promising. With ongoing advancements in synthetic methodologies and computational modeling techniques, researchers are expected to uncover new applications for this compound across diverse fields. Its unique combination of functional groups and favorable chemical properties positions it as a key player in the development of innovative solutions to pressing scientific challenges.